Cas no 1803581-51-2 (N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride)

• Product Name: N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride
• CAS No: 1803581-51-2
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• MDL: MFCD28246479
• CID: 4615965
• PubChem ID: 91662971
• Update Time: 2025-10-29

N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-[(pyrimidin-2-yl)methyl]pyrrolidin-3-amine trihydrochloride
• N-Methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine Trihydrochloride
• N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride

• MDL： MFCD28246479
• Inchi： 1S/C10H16N4.ClH/c1-14(9-3-6-11-7-9)8-10-12-4-2-5-13-10;/h2,4-5,9,11H,3,6-8H2,1H3;1H
• InChI Key： BMFRGPHPKYOISJ-UHFFFAOYSA-N
• SMILES： N(C1CNCC1)(C)CC1=NC=CC=N1.Cl

Additional information on N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride

Research Briefing on N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride (CAS: 1803581-51-2)

N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride (CAS: 1803581-51-2) is a chemical compound that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in drug development.

The compound, often referred to by its systematic name or CAS number, has been studied extensively for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have highlighted its utility in targeting specific biological pathways, making it a promising candidate for further investigation in areas such as oncology, neurology, and infectious diseases.

One of the most notable aspects of N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride is its structural versatility. The presence of both pyrimidine and pyrrolidine moieties allows for interactions with a variety of biological targets, including enzymes and receptors. Recent synthetic approaches have focused on optimizing the yield and purity of this compound, with advancements in green chemistry techniques reducing the environmental impact of its production.

Pharmacological studies have demonstrated that this compound exhibits promising activity in vitro and in vivo. For instance, research has shown its potential as an inhibitor of specific kinases involved in cancer progression. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the development of N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, N-methyl-N-(pyrimidin-2-ylmethyl)pyrrolidin-3-amine trihydrochloride represents a compound of significant interest in the field of chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its potential in various therapeutic areas.